Cas no 948-99-2 (1,1'-[(Z)-1-chloroethene-1,2-diyl]dibenzene)

• Product Name: 1,1'-[(Z)-1-chloroethene-1,2-diyl]dibenzene
• CAS No: 948-99-2
• MF: C₁₄H₁₁Cl
• MW: 214.690142869949
• CID: 819698
• PubChem ID: 5374627
• Update Time: 2025-04-19

1,1'-[(Z)-1-chloroethene-1,2-diyl]dibenzene Chemical and Physical Properties

Names and Identifiers

• 1,1'-[(Z)-1-chloroethene-1,2-diyl]dibenzene
• 1-CHLORO-1,2-DIPHENYLETHENE
• Benzene, 1,1'-(1-chloro-1,2-ethenediyl)bis-
• Stilbene, .alpha.-chloro-
• [(Z)-1-chloro-2-phenylethenyl]benzene
• 1,2-Diphenyl-1-chloroethene
• NSC-168887
• Benzene, 1,1'-(1-chloro-1,2-ethenediyl)bis-, (E)-
• 1,1'-[(Z)-1-Chloro-1,2-ethenediyl]dibenzene
• 948-99-2
• DTXSID101034467
• 948-98-1
• SCHEMBL6065187
• trans-.alpha.-Chlorostilbene
• VVFIZEWCXRQNGK-KAMYIIQDSA-N
• 1460-06-6
• [(E)-1-Chloro-2-phenylethenyl]benzene
• [(Z)-1-chloro-2-phenyl-vinyl]-benzene
• Stilbene, .alpha.-chloro-, (E)-
• NSC168887
• SCHEMBL6065195

• Inchi： 1S/C14H11Cl/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-11H/b14-11-
• InChI Key： VVFIZEWCXRQNGK-KAMYIIQDSA-N
• SMILES： Cl/C(=C\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 214.0549280g/mol
• Monoisotopic Mass: 214.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų